Cas no 2228841-01-6 (1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)cyclopentane-1-carboxylic acid)

1-(5-Chloro-1,3-dimethyl-1H-pyrazol-4-yl)cyclopentane-1-carboxylic acid is a specialized organic compound featuring a pyrazole core substituted with chloro and methyl groups, coupled with a cyclopentane carboxylic acid moiety. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical applications. The chloro and dimethyl substitutions enhance stability and influence electronic properties, while the carboxylic acid group offers versatility for further derivatization. Its well-defined molecular architecture makes it a valuable intermediate in synthetic chemistry, particularly for constructing heterocyclic frameworks. The compound’s purity and consistent performance under controlled conditions ensure reliability in research and industrial processes.
1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)cyclopentane-1-carboxylic acid structure
2228841-01-6 structure
Product Name:1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)cyclopentane-1-carboxylic acid
CAS No:2228841-01-6
MF:C11H15ClN2O2
MW:242.702001810074
CID:6085908
PubChem ID:165636286
Update Time:2025-10-28

1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)cyclopentane-1-carboxylic acid
    • 2228841-01-6
    • EN300-1978199
    • Inchi: 1S/C11H15ClN2O2/c1-7-8(9(12)14(2)13-7)11(10(15)16)5-3-4-6-11/h3-6H2,1-2H3,(H,15,16)
    • InChI Key: CWRARKLGRIMFTC-UHFFFAOYSA-N
    • SMILES: ClC1=C(C(C)=NN1C)C1(C(=O)O)CCCC1

Computed Properties

  • Exact Mass: 242.0822054g/mol
  • Monoisotopic Mass: 242.0822054g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 292
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 55.1Ų

1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)cyclopentane-1-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1978199-1g
1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)cyclopentane-1-carboxylic acid
2228841-01-6
1g
$1214.0 2023-09-16
Enamine
EN300-1978199-5g
1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)cyclopentane-1-carboxylic acid
2228841-01-6
5g
$3520.0 2023-09-16
Enamine
EN300-1978199-10g
1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)cyclopentane-1-carboxylic acid
2228841-01-6
10g
$5221.0 2023-09-16
Enamine
EN300-1978199-0.05g
1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)cyclopentane-1-carboxylic acid
2228841-01-6
0.05g
$1020.0 2023-09-16
Enamine
EN300-1978199-0.1g
1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)cyclopentane-1-carboxylic acid
2228841-01-6
0.1g
$1068.0 2023-09-16
Enamine
EN300-1978199-0.25g
1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)cyclopentane-1-carboxylic acid
2228841-01-6
0.25g
$1117.0 2023-09-16
Enamine
EN300-1978199-0.5g
1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)cyclopentane-1-carboxylic acid
2228841-01-6
0.5g
$1165.0 2023-09-16
Enamine
EN300-1978199-1.0g
1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)cyclopentane-1-carboxylic acid
2228841-01-6
1g
$1214.0 2023-06-02
Enamine
EN300-1978199-2.5g
1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)cyclopentane-1-carboxylic acid
2228841-01-6
2.5g
$2379.0 2023-09-16
Enamine
EN300-1978199-5.0g
1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)cyclopentane-1-carboxylic acid
2228841-01-6
5g
$3520.0 2023-06-02

Additional information on 1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)cyclopentane-1-carboxylic acid

1-(5-Chloro-1,3-dimethyl-1H-pyrazol-4-yl)cyclopentane-1-carboxylic Acid: A Comprehensive Overview

1-(5-Chloro-1,3-dimethyl-1H-pyrazol-4-yl)cyclopentane-1-carboxylic acid (CAS No. 2228841-01-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and antitumor properties.

The pyrazole ring is a fundamental component of many bioactive molecules and pharmaceuticals. In the case of 1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)cyclopentane-1-carboxylic acid, the presence of a chloro substituent and two methyl groups on the pyrazole ring, along with the cyclopentane carboxylic acid moiety, imparts specific chemical and biological properties that make it a promising candidate for further research and development.

Recent studies have highlighted the potential of pyrazole derivatives in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that certain pyrazole-based compounds exhibited potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The authors noted that the presence of a cyclopentane carboxylic acid group, similar to that in 1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)cyclopentane-1-carboxylic acid, significantly enhanced the compound's ability to modulate inflammatory pathways.

In another study published in the Bioorganic & Medicinal Chemistry Letters, researchers investigated the antitumor properties of several pyrazole derivatives. They found that compounds with a chloro substituent on the pyrazole ring demonstrated selective cytotoxicity against various cancer cell lines, including breast cancer and colorectal cancer cells. The study suggested that the chloro substituent played a crucial role in enhancing the compound's antitumor activity by facilitating cellular uptake and increasing intracellular retention.

The structural versatility of pyrazole derivatives also makes them attractive candidates for drug design and optimization. The ability to modify substituents on the pyrazole ring and other functional groups allows for fine-tuning of pharmacological properties such as solubility, stability, and bioavailability. For example, researchers at a leading pharmaceutical company have been exploring ways to improve the oral bioavailability of pyrazole-based compounds by incorporating prodrug strategies or using advanced drug delivery systems.

In addition to its potential therapeutic applications, 1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)cyclopentane-1-carboxylic acid has also been studied for its use as a synthetic intermediate in organic synthesis. The compound's reactivity and stability make it a valuable building block for constructing more complex molecules with diverse biological activities. A recent review article in the Tetrahedron Letters highlighted several synthetic routes for preparing this compound, including metal-catalyzed cross-coupling reactions and multicomponent reactions.

The synthesis of 1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)cyclopentane-1-carboxylic acid typically involves multiple steps, starting from readily available starting materials such as cyclopentanone and hydrazine. Key synthetic transformations include cyclization to form the pyrazole ring, followed by functional group manipulations to introduce the desired substituents. Advanced synthetic techniques such as microwave-assisted synthesis and flow chemistry have been employed to improve reaction efficiency and yield.

The physicochemical properties of 1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)cyclopentane-1-carboxylic acid, including its melting point, solubility, and stability under various conditions, have been extensively characterized. These properties are crucial for understanding its behavior in biological systems and optimizing its formulation for pharmaceutical applications. For instance, studies have shown that the compound exhibits good solubility in polar solvents such as DMSO and water, which facilitates its use in biological assays and drug delivery systems.

In conclusion, 1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)cyclopentane-1-carboxylic acid (CAS No. 2228841-01-6) represents an exciting area of research in medicinal chemistry due to its unique structural features and potential therapeutic applications. Ongoing studies continue to uncover new insights into its biological activities and mechanisms of action, paving the way for its development as a novel therapeutic agent or synthetic intermediate. As research progresses, it is likely that this compound will play an increasingly important role in advancing our understanding of pyrazole-based chemistry and its impact on human health.

Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd